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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to optimize the efficacy of Inpyrfluxam in agricultural field trials.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common issues encountered during Inpyrfluxam field trials and offers
potential solutions.

Q1: Why might | be observing reduced or inconsistent efficacy of Inpyrfluxam in my field trial?

Al: Several factors can influence the field performance of Inpyrfluxam. Consider the following:

» Application Timing: Inpyrfluxam exhibits both preventive and curative properties, but its
primary strength lies in preventive applications.[1] For foliar applications, it should be applied
before or in the very early stages of disease development.[2][3]

e Fungicide Resistance: The target fungal population may have developed resistance to SDHI
fungicides (Fungicide Resistance Action Committee [FRAC] Group 7).[3][4] It is crucial to
implement a resistance management strategy by rotating or tank-mixing Inpyrfluxam with
fungicides that have different modes of action.[3]
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o Application Method and Coverage: Inadequate spray coverage can lead to poor disease
control. Ensure that the application equipment is properly calibrated to deliver the
recommended spray volume and that nozzles are configured for thorough plant coverage.[5]
For soil-borne diseases, in-furrow applications at planting are a registered method.[6]

o Environmental Conditions: While specific environmental triggers for reduced efficacy are not
extensively detailed in the provided literature, general principles of fungicide application
suggest that factors like rainfall shortly after application (before the product has dried) or
extreme temperatures can impact performance.

» Soil Characteristics: Inpyrfluxam is moderately persistent in soil.[6] Its mobility and
adsorption are influenced by soil organic matter content; higher organic matter may lead to
greater adsorption, potentially reducing the amount available for plant uptake in soil
applications.[4][7]

Q2: What is the recommended application strategy for Inpyrfluxam?

A2: The optimal application strategy depends on the target crop and disease. Key
considerations include:

o Preventive Application: For foliar diseases, apply Inpyrfluxam before the onset of disease or
at the very early stages of infection for best results.[1][2]

o Application Methods: Inpyrfluxam is versatile and can be applied as a foliar spray, a seed
treatment, or an in-furrow soil application at planting.[6][8] The chosen method should align
with the target pathogen and crop.

e Resistance Management: To mitigate the risk of fungicide resistance, Inpyrfluxam should be
used in rotation with fungicides from different FRAC groups.[3] Tank-mixing with a multi-site
fungicide can also be an effective strategy.

Q3: Can Inpyrfluxam be tank-mixed with other pesticides or fertilizers?

A3: Yes, tank-mixing is a common practice.[9] However, it is crucial to ensure compatibility to
avoid issues such as product antagonism, synergism leading to crop damage, or physical
incompatibility (e.g., formation of solids in the tank).[10]
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o Label Recommendations: Always consult the product labels for all potential tank-mix
partners for any specific prohibitions or recommendations.[9][10]

» Jar Test: Before mixing in the main spray tank, perform a jar test to check for physical
compatibility.[11][12] This involves mixing the products in the correct proportions in a small,
clear container and observing for any signs of incompatibility like precipitation or separation.
[12]

e Mixing Order: Follow the recommended mixing order, often remembered by the acronym
A.P.P.L.E.S. (Ammonium sulfate, Powder solubles, Powder dry, Liquid flowables,
Emulsifiable concentrates, Solutions), and ensure constant agitation.[9]

Q4: How does Inpyrfluxam work, and how does this affect its use in field trials?

A4: Inpyrfluxam is a succinate dehydrogenase inhibitor (SDHI) fungicide.[1][2][13][14] It
disrupts the mitochondrial respiration in fungi by inhibiting the succinate dehydrogenase
enzyme (Complex Il) in the electron transport chain.[2][4][13][14] This leads to a halt in ATP
production, the primary energy source for the fungus, ultimately stopping its growth and
reproduction.[1] Understanding this mode of action is critical for resistance management, as
rotating with fungicides that have different target sites is essential.

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Inpyrfluxam.

Table 1: Inpyrfluxam Application Rates for Various Crops

Crop Application Method Application Rate (Ib. ailA)
Apple Foliar 0.044 - 0.089
Peanut Foliar 0.044 - 0.089
Soybean Foliar 0.044 - 0.089
Sugar Beet Foliar 0.044 - 0.089
Corn (Field, Sweet, Pop) In-furrow at planting 0.044 - 0.089
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Source:[4]

Table 2: Efficacy of Inpyrfluxam in Peanut Disease Control

Application L. Early Leaf Rhizoctonia Southern
Application .
Treatment Rate (kg Timi Spot Pod Rot Blight
imin
ai/ha) = Control Control Control
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L to
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) ina4-5spray better than to
Chlorothalonil  (Inpyrfluxam) ] +
program standards Azoxystrobin o
Benzovindiflu
pyr
Azoxystrobin
Standard o
+ 2 applications  Standard - -
Rate
Chlorothalonil
Azoxystrobin 0.22 2 applications - Standard -
Azoxystrobin
+ Standard
o - - - Standard
Benzovindiflu  Rate

pyr

Source:[5][15]

Experimental Protocols

Protocol 1: Standard Foliar Application Field Trial

» Experimental Design: Employ a randomized complete block design with a minimum of four

replications.[5]

e Plot Size: Individual plots should be large enough to allow for accurate application and to

minimize spray drift between plots. A common plot size consists of four rows, spaced

appropriately for the crop, with a length of approximately 7.9 meters.[5][15]
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e Treatment Groups:
o Untreated Control
o Inpyrfluxam at various rates (e.g., 0.04, 0.05, 0.075, 0.1 kg ai/ha)[15]
o Standard registered fungicide for comparison

o Application Equipment: Use a CO2-pressurized backpack sprayer equipped with appropriate
nozzles (e.g., D2-23 hollow-cone nozzles) to ensure thorough coverage.[5] Calibrate the
sprayer to deliver a consistent spray volume (e.g., 187 L/ha).[5]

o Application Timing: Apply treatments preventively, before the expected onset of disease, or
at the first sign of disease symptoms. Record the growth stage of the crop at the time of
application.

o Data Collection:

o Assess disease incidence (% of infected plants) and severity (% of tissue affected) at
regular intervals (e.g., weekly) after application.[16]

o Record any signs of phytotoxicity.
o At the end of the season, harvest the center rows of each plot to determine yield.

 Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.[16]

Protocol 2: Jar Test for Tank-Mix Compatibility
e Materials:
o Clean, clear glass jar with a lid (1-quart size)
o Water from the same source that will be used for the spray tank

o Pipettes or measuring spoons for accurate measurement
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o All products to be tank-mixed (Inpyrfluxam, other pesticides, adjuvants, etc.)

e Procedure:

[e]

Fill the jar half full with the carrier (water).
o Add a compatibility agent if one is to be used.

o Add the products one at a time in the correct mixing order (e.g., WALES: Wettable
powders, Agitate, Liquid flowables, Emulsifiable concentrates, Surfactants).

o After adding each product, cap the jar and invert it 10 times to mix thoroughly.
o Once all products are added, let the mixture stand for 15-30 minutes.

o Observe the mixture for any signs of incompatibility, such as the formation of flakes,
precipitates, gels, or separation into layers.[12]

o If no incompatibility is observed, the tank mix is likely physically compatible.
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Caption: Inpyrfluxam's mode of action: Inhibition of Complex II.
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Caption: A typical workflow for an Inpyrfluxam field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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